3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate

• Molecular Formula: C24H25F3N2O5
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)chromen-7-olate
• InChI: InChI=1S/C24H25F3N2O5/c1-3-32-18-6-4-5-7-19(18)33-22-20(31)15-8-9-17(30)16(14-29-12-10-28(2)11-13-29)21(15)34-23(22)24(25,26)27/h4-9,30H,3,10-14H2,1-2H3
• InChI Key: AIHOFNGYHSQOQV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCN(CC4)C)O)C(F)(F)F
• Canonical SMILES: CCOC1=CC=CC=C1OC2=C(OC3=C(C2=O)C=CC(=C3C[NH+]4CCN(CC4)C)[O-])C(F)(F)F

Description

3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate has a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant effects, which may be beneficial for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate in lab experiments is its potential as a chemotherapeutic agent. Its anti-tumor activity makes it a promising candidate for further study. However, one limitation of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate. One potential direction is the further investigation of its anti-tumor activity and potential as a chemotherapeutic agent. Additionally, the anti-inflammatory and anti-oxidant effects of this compound make it a promising candidate for the treatment of various inflammatory diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of 3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate involves a multi-step process that includes the reaction of 4-hydroxycoumarin with 2-bromoethanol, followed by the reaction of the resulting product with 2-chloroethyl ethyl ether. The final step involves the reaction of the intermediate product with 4-methylpiperazine and trifluoroacetic acid, resulting in the formation of the desired compound.

Scientific Research Applications

3-(2-ethoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-olate has been extensively researched for its potential applications in the field of medicine. It has been shown to exhibit anti-tumor activity and is being studied as a potential chemotherapeutic agent. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant effects, making it a potential candidate for the treatment of various inflammatory diseases.